Cas no 1003013-90-8 (1-(2-methoxy-2-methylpropyl)-1H-pyrazol-3-amine)

• Product Name: 1-(2-methoxy-2-methylpropyl)-1H-pyrazol-3-amine
• CAS No: 1003013-90-8
• MF: C₈H₁₅N₃O
• MW: 169.224201440811
• CID: 6287631
• PubChem ID: 66899934
• Update Time: 2025-05-23

1-(2-methoxy-2-methylpropyl)-1H-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 1-(2-methoxy-2-methylpropyl)-1H-pyrazol-3-amine
• YMQCGIGUMXCZRP-UHFFFAOYSA-N
• 1-(2-methoxy-2-methyl-propyl)-1H-pyrazol-3-ylamine
• 1003013-90-8
• SCHEMBL1081864
• EN300-1109483

• Inchi： 1S/C8H15N3O/c1-8(2,12-3)6-11-5-4-7(9)10-11/h4-5H,6H2,1-3H3,(H2,9,10)
• InChI Key： YMQCGIGUMXCZRP-UHFFFAOYSA-N
• SMILES： O(C)C(C)(C)CN1C=CC(N)=N1

Computed Properties

• Exact Mass: 169.121512110g/mol
• Monoisotopic Mass: 169.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 53.1Ų

Additional information on 1-(2-methoxy-2-methylpropyl)-1H-pyrazol-3-amine

1-(2-Methoxy-2-Methylpropyl)-1H-Pyrazol-3-Amine: A Comprehensive Overview

The compound with CAS No. 1003013-90-8, commonly referred to as 1-(2-methoxy-2-methylpropyl)-1H-pyrazol-3-amine, has garnered significant attention in the fields of organic chemistry and pharmacology due to its unique structural properties and potential applications. This article provides an in-depth analysis of its chemical structure, synthesis, biological activity, and recent advancements in its utilization across various industries.

Chemical Structure and Synthesis

The molecular structure of 1-(2-methoxy-2-methylpropyl)-1H-pyrazol-3-amine is characterized by a pyrazole ring, a heterocyclic aromatic compound with two nitrogen atoms. The substituents attached to the pyrazole ring include a 2-methoxy-2-methylpropyl group at position 1 and an amine group at position 3. This arrangement imparts unique electronic and steric properties to the molecule, making it a versatile building block for further chemical modifications.

Recent studies have focused on optimizing the synthesis of this compound. Traditional methods involve multi-step reactions, including nucleophilic substitutions and condensation reactions. However, advancements in catalytic processes and green chemistry have enabled more efficient and environmentally friendly syntheses. For instance, researchers have employed microwave-assisted synthesis to reduce reaction times while maintaining high yields.

Biological Activity and Applications

1-(2-methoxy-2-methylpropyl)-1H-pyrazol-3-amine has demonstrated promising biological activity in various assays. It exhibits potent anti-inflammatory properties, making it a potential candidate for developing novel anti-inflammatory drugs. Recent in vitro studies have shown that this compound inhibits the production of pro-inflammatory cytokines, such as TNF-alpha and IL-6, by modulating key signaling pathways like NF-kappa B.

In addition to its pharmacological applications, this compound has found utility in the field of materials science. Its ability to act as a coordinating ligand has been exploited in the synthesis of metal-organic frameworks (MOFs) with enhanced catalytic activity. These MOFs are being investigated for their potential use in gas storage, sensing, and catalysis.

Toxicological and Environmental Considerations

Understanding the toxicological profile of 1-(2-methoxy-2-methylpropyl)-1H-pyrazol-3-amine is crucial for its safe handling and application. Acute toxicity studies indicate that this compound exhibits low toxicity at therapeutic doses. However, chronic exposure studies are currently underway to assess long-term effects on cellular function and organ systems.

From an environmental perspective, researchers are exploring the biodegradation pathways of this compound. Preliminary findings suggest that it undergoes rapid microbial degradation under aerobic conditions, reducing its environmental footprint. These insights are valuable for designing sustainable manufacturing processes.

Future Directions and Research Opportunities

The future of 1-(2-methoxy-2-methylpropyl)-1H-pyrazol-3-amine lies in expanding its applications across diverse fields. Ongoing research is focused on modifying its structure to enhance bioavailability and efficacy as a therapeutic agent. For instance, efforts are being made to develop prodrugs that can target specific tissues or cells while minimizing systemic side effects.

In the realm of materials science, investigations into its role as a chelating agent are expected to yield new insights into the design of advanced materials with tailored properties. Furthermore, computational chemistry approaches are being employed to predict its interactions with biological systems at the molecular level.

Conclusion

In summary, 1-(2-methoxy-2-methylpropyl)-1H-pyrazol-3-amine (CAS No. 1003013-90-) stands out as a versatile compound with significant potential in both pharmacology and materials science. Its unique chemical structure, coupled with recent advancements in synthesis and application techniques, positions it as a key player in future innovations across multiple industries.